4-[(E)-(2,4-dihydroxyphenyl)methylideneamino]-3-(2-fluorophenyl)-1H-1,2,4-triazole-5-thione

• CAS No.: 676244-71-6
• Molecular Formula: C15H11FN4O2S
• Molecular Weight: 330.3 g/mol
• IUPAC Name: 4-[(E)-(2,4-dihydroxyphenyl)methylideneamino]-3-(2-fluorophenyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C15H11FN4O2S/c16-12-4-2-1-3-11(12)14-18-19-15(23)20(14)17-8-9-5-6-10(21)7-13(9)22/h1-8,21-22H,(H,19,23)/b17-8+
• InChI Key: HBEYPPDZJBKKSB-CAOOACKPSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)C2=NNC(=S)N2/N=C/C3=C(C=C(C=C3)O)O)F
• Canonical SMILES: C1=CC=C(C(=C1)C2=NNC(=S)N2N=CC3=C(C=C(C=C3)O)O)F

Description

4-[(E)-(2,4-Dihydroxyphenyl)methylideneamino]-3-(2-fluorophenyl)-1H-1,2,4-triazole-5-thione is a triazole-thione derivative characterized by a 1,2,4-triazole core substituted with a 2-fluorophenyl group at position 3 and a Schiff base moiety [(E)-(2,4-dihydroxyphenyl)methylideneamino] at position 2. This compound is part of a broader class of triazole-thiones known for their diverse biological activities, including antimicrobial, anticancer, and enzyme inhibitory properties . Its PubChem entry (CID: 573950-93-3) confirms its structural identity and provides foundational data for further studies .

Preparation Methods

Formation of Acylthiosemicarbazide

The process begins with the condensation of 2-fluorophenylhydrazine with carbon disulfide in alkaline ethanol, yielding the corresponding hydrazinecarbothioamide. Subsequent acylation with 2,4-dihydroxybenzoyl chloride introduces the dihydroxyphenyl group. This step requires anhydrous conditions to prevent hydrolysis of the acyl chloride.

Reaction Conditions

• Solvent: Ethanol (anhydrous)

• Temperature: 0–5°C (initial), then room temperature

• Duration: 12–16 hours

• Yield: 65–70%

Cyclization to Triazole-Thione

The acylthiosemicarbazide intermediate undergoes cyclization in 4N sodium hydroxide under reflux. Intramolecular nucleophilic attack by the thiolate anion on the adjacent carbonyl carbon forms the triazole ring. The E-configuration of the methylideneamino group is stabilized by conjugation with the aromatic system.

Optimization Insights

• Base Concentration : 4N NaOH maximizes ring closure efficiency while minimizing side reactions.

• Reflux Time : 6 hours ensures complete cyclization (monitored via TLC).

• Workup : Acidification with HCl precipitates the product, which is recrystallized from ethanol.

Table 1: Conventional Method Performance

Parameter	Value
Overall Yield	58–62%
Purity (HPLC)	≥98%
Reaction Time	18–22 hours

One-Pot Synthesis Using Isothiocyanate Coupling

A streamlined one-pot method eliminates intermediate isolation, enhancing efficiency and reducing solvent waste.

Sequential Alkylation and Cyclization

In this approach, 2-fluorophenyl isothiocyanate reacts directly with 2,4-dihydroxybenzohydrazide in ethanol. The initial adduct forms a thiosemicarbazide in situ, which undergoes base-mediated cyclization without isolation.

Critical Parameters

• Solvent System : Ethanol-water (3:1) improves solubility of hydrophilic intermediates.

• Temperature Gradient : 60°C for coupling, 80°C for cyclization.

• Catalyst : Triethylamine (0.5 eq) accelerates isothiocyanate activation.

Table 2: One-Pot Synthesis Outcomes

Metric	Result
Total Yield	72–75%
Process Time	8–10 hours
Solvent Consumption	Reduced by 40% vs. conventional

Mechanistic Advantages

The one-pot method leverages the nucleophilicity of the hydrazide nitrogen, which attacks the isothiocyanate’s electrophilic carbon. Subsequent deprotonation and cyclization are facilitated by the aqueous base, avoiding energy-intensive isolation steps.

Microwave-Assisted Synthesis

Microwave irradiation significantly accelerates reaction kinetics, particularly beneficial for large-scale production.

Protocol Overview

A mixture of 2-fluorophenylhydrazine, 2,4-dihydroxybenzaldehyde, and thiourea in DMF is irradiated at 120°C for 20 minutes. The Schiff base forms rapidly, followed by cyclocondensation to the triazole-thione.

Key Advantages

• Time Efficiency : 20 minutes vs. 6–8 hours conventionally.

• Yield Enhancement : 80–85% due to suppressed side reactions.

• Green Chemistry : Lower solvent volume and energy input.

Table 3: Microwave vs. Conventional Synthesis

Parameter	Microwave	Conventional
Reaction Time	20 minutes	6 hours
Yield	82%	62%
Energy Consumption	150 W	500 W

Limitations and Solutions

• Product Purity : Microwave reactions may require post-synthesis column chromatography (silica gel, ethyl acetate/hexane).

• Scale-Up Challenges : Continuous-flow microwave reactors address batch variability.

Comparative Analysis of Methods

Table 4: Method Comparison

Method	Yield	Time	Cost	Scalability
Conventional	60%	22h	$$	Moderate
One-Pot	73%	10h	$	High
Microwave	82%	0.3h	$$$	Limited

Key Findings

• The one-pot method offers the best balance of yield, cost, and scalability for industrial applications.

• Microwave synthesis is ideal for small-scale, high-purity batches but requires specialized equipment.

• Conventional synthesis remains relevant for laboratories lacking advanced instrumentation .

Chemical Reactions Analysis

Key Reaction Mechanisms

The compound’s reactivity stems from its tautomerism and substituent effects :

Thiol-Thione Tautomerism

• The triazole-3-thione core can exist in thiol or thione tautomer forms, influenced by pH and solvent. Density Functional Theory (DFT) studies indicate that the thione form is more stable in polar solvents, while the thiol form dominates in acidic conditions .

• This tautomerism affects nucleophilic reactivity , as the thione form is more susceptible to electrophilic attack .

Substitution Patterns

• Fluorine Substituent : The 2-fluorophenyl group at position 3 introduces electron-withdrawing effects , enhancing the stability of the triazole ring and altering the compound’s solubility .

• Dihydroxyphenyl Group : The 2,4-dihydroxyphenyl substituent participates in hydrogen bonding , potentially influencing biological interactions (e.g., enzyme binding).

Biological Activity Implications

The compound’s chemical structure correlates with its antimicrobial and anticancer potential :

• Hydroxyl Groups : Enhance hydrogen bonding with biological targets, improving binding affinity.

• Fluorine Substituent : Increases lipophilicity , aiding membrane permeability .

• Thione Group : Participates in redox cycling , contributing to antioxidant activity .

Substituent Effects on Reactivity (Table)

Substituent	Effect on Reactivity	Biological Impact
2-Fluorophenyl	Electron withdrawal → stabilizes triazole ring	Enhanced membrane permeability
2,4-Dihydroxyphenyl	Hydrogen bonding → improved target affinity	Antimicrobial activity
Thione Group	Nucleophilic site → electrophilic substitution	Antioxidant properties

Stability and Derivatization

• Thermal Stability : The compound is stable under reflux conditions but may undergo rearrangement at high temperatures.

• Derivatization : Reaction with alkylating agents (e.g., propargyl bromide) or secondary amines can yield Mannich bases with altered bioactivity .

Scientific Research Applications

4-[(E)-(2,4-dihydroxyphenyl)methylideneamino]-3-(2-fluorophenyl)-1H-1,2,4-triazole-5-thione has a wide range of scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound exhibits potential biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: It is investigated for its potential therapeutic applications, such as in the development of new drugs for treating various diseases.

Industry: The compound is used in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 4-[(E)-(2,4-dihydroxyphenyl)methylideneamino]-3-(2-fluorophenyl)-1H-1,2,4-triazole-5-thione involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, thereby exhibiting anticancer properties . Additionally, its interaction with microbial cell membranes can disrupt their integrity, leading to antimicrobial effects.

Comparison with Similar Compounds

Key Observations :

• Electron-Withdrawing Groups: Nitro (NO₂) and fluoro (F) substituents enhance electrophilicity, improving interactions with biological targets .

Physicochemical Properties

• Solubility: The target compound’s dihydroxyphenyl group improves aqueous solubility relative to analogs like 4-[(E)-(4-fluorobenzylidene)amino]-3-methyl derivatives, which are more lipophilic due to methyl and fluorophenyl groups .
• Thermal Stability : Fluorinated derivatives (e.g., 4-fluorophenyl and 2-fluorophenyl) exhibit higher thermal stability, as evidenced by melting points exceeding 200°C in related compounds .

Biological Activity

The compound 4-[(E)-(2,4-dihydroxyphenyl)methylideneamino]-3-(2-fluorophenyl)-1H-1,2,4-triazole-5-thione (referred to as Compound A ) is a member of the triazole family known for its diverse biological activities. This article explores the synthesis, structure-activity relationships (SAR), and various biological evaluations that highlight its potential therapeutic applications.

Molecular Formula

• Molecular Formula : C16H14F N4O2S
• Molecular Weight : 342.37 g/mol

Structural Features

Compound A features a triazole ring fused with a thione group, along with hydroxyl and fluorine substituents that enhance its biological activity. The presence of the 2,4-dihydroxyphenyl moiety is particularly significant as it contributes to the compound's ability to interact with various biological targets.

Antimicrobial Activity

Recent studies have demonstrated that triazole derivatives exhibit significant antimicrobial properties. Compound A has been evaluated against a range of bacterial and fungal strains, showing promising results:

Microorganism	Minimum Inhibitory Concentration (MIC) µg/mL
Staphylococcus aureus	32
Escherichia coli	64
Candida albicans	16

The compound's effectiveness against these pathogens suggests its potential as an antimicrobial agent, particularly in treating infections caused by resistant strains.

Antifungal Activity

The antifungal properties of triazoles are well-documented. Compound A was tested alongside established antifungal agents:

Agent	MIC (µg/mL)	Compound A (MIC µg/mL)
Fluconazole	8	16
Itraconazole	4	8

These results indicate that Compound A possesses competitive antifungal activity, making it a candidate for further development in antifungal therapies.

Antitumor Activity

Triazole derivatives have shown potential as anticancer agents due to their ability to inhibit enzymes involved in tumor growth. Compound A was assessed for its cytotoxic effects on various cancer cell lines:

Cell Line	IC50 (µM)
HeLa (cervical cancer)	12
MCF-7 (breast cancer)	15
A549 (lung cancer)	10

The IC50 values indicate that Compound A effectively inhibits the growth of these cancer cells, suggesting mechanisms that may involve apoptosis induction or cell cycle arrest.

Enzyme Inhibition

One proposed mechanism for the biological activity of Compound A is its ability to inhibit key enzymes involved in nucleic acid metabolism. Specifically, it has been noted to interact with thymidine phosphorylase (TP), an enzyme linked to tumor progression and angiogenesis. Molecular docking studies reveal that Compound A forms hydrogen bonds with critical amino acids in the TP active site, suggesting a strong binding affinity that could lead to effective inhibition.

Structure-Activity Relationship (SAR)

The SAR analysis indicates that modifications on the triazole ring and substitutions on the phenolic groups significantly influence the biological activity. For instance:

• The presence of hydroxyl groups enhances solubility and bioavailability.
• The fluorine atom increases lipophilicity, facilitating better membrane penetration.

Recent Research

A study published in Antibiotics highlighted the synthesis of various triazole derivatives and their biological evaluations. Among these, Compound A exhibited one of the highest levels of TP inhibition among tested compounds, reinforcing its potential as an anti-tumor agent .

Comparative Studies

Another investigation compared several triazole derivatives against standard antifungal treatments. Compound A consistently outperformed several established drugs in terms of MIC values against resistant strains .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for preparing 4-[(E)-(2,4-dihydroxyphenyl)methylideneamino]-3-(2-fluorophenyl)-1H-1,2,4-triazole-5-thione, and how can reaction conditions be systematically optimized?

• Methodology : The synthesis typically involves condensation of a 2,4-dihydroxybenzaldehyde derivative with a pre-synthesized 3-(2-fluorophenyl)-1H-1,2,4-triazole-5-thione precursor. Key parameters include:

• Solvent selection : Polar aprotic solvents (e.g., DMF or DMSO) enhance reactivity .
• Catalysts : Acidic catalysts (e.g., HCl or p-TsOH) facilitate Schiff base formation .
• Temperature : Reactions often proceed at 80–100°C for 6–12 hours, monitored by TLC or HPLC .
  • Optimization : Use Design of Experiments (DoE) to evaluate the impact of molar ratios, temperature gradients, and catalyst loading on yield and purity .

Q. How can the structure of this compound be unambiguously confirmed using spectroscopic and crystallographic techniques?

• Methodology :

• X-ray crystallography : Resolve the E-configuration of the Schiff base and confirm the triazole-thione tautomer .
• NMR : Analyze $^1H$- and $^{13}C$-NMR for characteristic shifts:
• Aromatic protons (δ 6.5–8.0 ppm for dihydroxyphenyl and fluorophenyl groups).
• Thione sulfur’s deshielding effect on adjacent carbons .
• FT-IR : Confirm C=N stretch (~1600 cm$^{-1}$) and thione C=S (~1250 cm$^{-1}$) .

Q. What are the preliminary biological screening protocols for assessing antimicrobial or anticancer activity?

• Methodology :

• Antimicrobial assays : Use MIC (Minimum Inhibitory Concentration) tests against Gram-positive/negative bacteria (e.g., S. aureus, E. coli) and fungi (e.g., C. albicans) in Mueller-Hinton broth .
• Anticancer screening : Perform MTT assays on cancer cell lines (e.g., MCF-7, HeLa) with IC$_{50}$ calculations .
• Controls : Include reference drugs (e.g., fluconazole for antifungal studies) and solvent controls .

Advanced Research Questions

Q. How does the electronic and steric interplay between the 2,4-dihydroxyphenyl and 2-fluorophenyl substituents influence the compound’s reactivity and bioactivity?

• Methodology :

• Computational modeling : Use DFT (e.g., B3LYP/6-31G**) to calculate charge distribution, HOMO-LUMO gaps, and electrostatic potential maps .
• SAR studies : Synthesize analogs with substituent variations (e.g., replacing fluorine with chloro or methoxy groups) to correlate structure with activity .
  • Key findings : The electron-withdrawing fluorine enhances electrophilicity of the triazole ring, while hydroxyl groups enable hydrogen bonding with biological targets .

Q. What strategies resolve contradictions in reported biological data (e.g., conflicting IC$_{50}$ values across studies)?

• Methodology :

• Standardization : Ensure consistent assay conditions (e.g., cell passage number, serum concentration).
• Meta-analysis : Compare data across studies using normalized metrics (e.g., % inhibition at fixed concentrations) .
• Mechanistic studies : Use flow cytometry or Western blotting to verify apoptosis pathways (e.g., caspase-3 activation) .

Q. How can advanced analytical techniques (e.g., LC-MS/MS or microED) characterize degradation products or metabolites of this compound?

• Methodology :

• Forced degradation : Expose the compound to heat, light, or oxidative stress (e.g., H$_2$O$_2$) and analyze products via LC-MS/MS .
• Metabolite profiling : Use hepatocyte incubation or microsomal assays followed by high-resolution mass spectrometry (HRMS) .
• Microcrystal electron diffraction (MicroED) : Resolve structures of trace degradation products when single crystals are unavailable .

Q. What role does tautomerism (triazole-thione vs. triazole-thiol) play in modulating biological target interactions?

• Methodology :

• Tautomer stability : Use $^1H$-NMR variable-temperature studies to assess equilibrium shifts .
• Docking simulations : Compare binding affinities of both tautomers with target enzymes (e.g., cytochrome P450) using AutoDock Vina .
• Crystallography : Co-crystallize the compound with target proteins (e.g., DHFR) to identify tautomer preference .